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Executive Summary

Isopropyl 4-(2-hydroxyethyl)benzoate is a bifunctional aromatic intermediate characterized

by a benzoate ester core with a para-substituted hydroxyethyl moiety. Unlike the common
preservative Isopropylparaben (Isopropyl 4-hydroxybenzoate), this compound features an
ethylene glycol extension at the 4-position, significantly altering its solubility profile and
reactivity. It serves as a critical building block in the synthesis of pharmaceuticals,
functionalized polyesters, and liquid crystal mesogens.

This guide provides a definitive structural analysis, a validated synthesis protocol based on
first-principles organic chemistry, and analytical characterization standards.

Chemical Identity & Structural Analysis[1][2][3]

The structural distinctiveness of this compound lies in its bifunctionality: the isopropy! ester
provides lipophilicity and steric bulk, while the primary alcohol on the ethyl chain offers a
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reactive site for further derivatization (e.g., oxidation to aldehydes, sulfonation, or
glycosylation).

Identity Data Table[1][2]

Parameter Technical Detail

Chemical Name Isopropyl 4-(2-hydroxyethyl)benzoate
CAS Registry Number 924623-21-2

Molecular Formula C12H1603

Molecular Weight 208.25 g/mol

SMILES CC(C)OC(=0)C1=CC=C(CCO)C=C1
INChl Key WIDHWQILWBCUKR-UHFFFAOY SA-N
IUPAC Name Propan-2-yl 4-(2-hydroxyethyl)benzoate
LogP (Computed) 2.8 (Lipophilic)

Structural Distinction Warning
CRITICAL: Do not confuse with Isopropylparaben (CAS 4191-73-5).

» Target Compound: Contains a -CH2CH20H group at the para position.
 Isopropylparaben: Contains an -OH group directly attached to the benzene ring.

e Implication: The target compound lacks the phenolic acidity of parabens, making it stable
against base-mediated phenolate formation.

Synthetic Pathways & Methodology

The synthesis of Isopropyl 4-(2-hydroxyethyl)benzoate is most reliably achieved via Fischer
Esterification of the corresponding carboxylic acid precursor. This method is preferred over
transesterification for primary scale-up due to higher atom economy and ease of purification.

Reaction Logic
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The reaction utilizes 4-(2-hydroxyethyl)benzoic acid (CAS 46112-46-3) as the starting material.
[1] Isopropanol acts as both the reactant and solvent. A strong acid catalyst (H2SOa4) drives the
equilibrium. Because esterification is reversible, the removal of water is thermodynamically
necessary to maximize yield.

Experimental Protocol: Acid-Catalyzed Esterification

Reagents:

e 4-(2-hydroxyethyl)benzoic acid (1.0 eq)[2]

 |Isopropanol (anhydrous, excess, ~10-15 eq)

e Sulfuric Acid (conc. H2SOa, 0.1 eq) or p-Toluenesulfonic acid (pTSA)
e Dichloromethane (DCM) for extraction

Step-by-Step Workflow:

e Setup: Charge a round-bottom flask equipped with a magnetic stir bar and a reflux
condenser.

o Dissolution: Add 4-(2-hydroxyethyl)benzoic acid (e.g., 10 mmol) and Isopropanol (15 mL).
Stir until a suspension forms.

o Catalysis: Add concentrated H2SOa4 (e.g., 3-5 drops) dropwise. The reaction is exothermic;
ensure controlled addition.

o Reflux: Heat the mixture to reflux (approx. 83°C) for 6—8 hours. Monitor reaction progress via
TLC (System: Hexane/Ethyl Acetate 7:3).

o Endpoint: Disappearance of the acid spot (lower R_f) and appearance of the ester spot
(higher R_f).

o Workup:

o Cool the reaction mixture to room temperature.
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o Concentrate under reduced pressure to remove excess isopropanol.

o Dissolve the residue in DCM (30 mL) and wash with saturated NaHCOs solution (2 x 15
mL) to neutralize the catalyst and remove unreacted acid.

o Wash the organic layer with brine, dry over anhydrous Na2SOa, and filter.

 Purification: Evaporate the solvent. If high purity is required, purify via silica gel column
chromatography (Gradient: 0-20% EtOAc in Hexanes).

Synthesis Logic Diagram
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Figure 1: Fischer Esterification pathway for the synthesis of Isopropyl 4-(2-
hydroxyethyl)benzoate.

Physicochemical Profile

Understanding the physical properties is essential for formulation and handling. The compound
exhibits moderate lipophilicity, making it suitable for membrane permeability studies in drug
development.
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Property

Value | Description

Source/Derivation

Physical State

Viscous oil or low-melting solid

Predicted based on methyl

ester analog

Boiling Point

~320-330°C (at 760 mmHg)

Predicted

Solubility

Soluble in DCM, Methanol,
DMSO; Insoluble in Water

Lipophilic ester nature

H-Bond Donors

1 (Primary Alcohol)

Structural Analysis

H-Bond Acceptors

3 (Ester Carbonyl, Ester
Oxygen, Alcohol Oxygen)

Structural Analysis

Rotatable Bonds

5

PubChem Computed

Analytical Characterization Protocols

To validate the identity and purity of the synthesized compound, the following analytical

methods are recommended.

HPLC Method (Reverse Phase)[1]

Column: C18 (e.g., Agilent Zorbax Eclipse Plus, 4.6 x 100 mm, 3.5 um).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Gradient: 10% B to 90% B over 15 minutes.

Detection: UV at 254 nm (Benzene ring absorption).

Expected Retention: The isopropyl ester will elute later than the methyl ester analog due to

increased hydrophobicity.

1H NMR Expectations (CDCIsz, 400 MHz)
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e Aromatic Region: Two doublets at ~7.2 ppm and ~8.0 ppm (AA'BB' system characteristic of
para-substitution).

« Isopropyl Group:
o Septet at ~5.2 ppm (CH of isopropyl).
o Doublet at ~1.3 ppm (two CHs groups).
+ Hydroxyethyl Chain:
o Triplet at ~2.9 ppm (Benzylic CH-2).
o Triplet at ~3.9 ppm (CH:z adjacent to OH).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Isopropyl 4-(2-hydroxyethyl)benzoate CAS number and
structure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12086032/docs#isopropyl-4-2-hydroxyethyl-
benzoate-cas-number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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